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7-O-Acetylbonducellpin C 7-O-Acetylbonducellpin C
Brand Name: Vulcanchem
CAS No.: 197781-86-5
VCID: VC0198174
InChI: InChI=1S/C25H34O8/c1-13(26)32-18-12-25(29)23(3,4)9-7-19(33-14(2)27)24(25,5)16-11-17-15(8-10-31-17)20(21(16)18)22(28)30-6/h8,10,16,18-21,29H,7,9,11-12H2,1-6H3/t16-,18-,19-,20+,21-,24-,25+/m0/s1
SMILES: CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C(C3C(C2)OC(=O)C)C(=O)OC)C)O)(C)C
Molecular Formula: C25H34O8
Molecular Weight:

7-O-Acetylbonducellpin C

CAS No.: 197781-86-5

Reference Standards

VCID: VC0198174

Molecular Formula: C25H34O8

Molecular Weight:

7-O-Acetylbonducellpin C - 197781-86-5

CAS No. 197781-86-5
Product Name 7-O-Acetylbonducellpin C
Molecular Formula C25H34O8
IUPAC Name methyl (1S,4aR,6S,6aR,7S,11aS,11bS)-1,6-diacetyloxy-4a-hydroxy-4,4,11b-trimethyl-2,3,5,6,6a,7,11,11a-octahydro-1H-naphtho[2,1-f][1]benzofuran-7-carboxylate
Standard InChI InChI=1S/C25H34O8/c1-13(26)32-18-12-25(29)23(3,4)9-7-19(33-14(2)27)24(25,5)16-11-17-15(8-10-31-17)20(21(16)18)22(28)30-6/h8,10,16,18-21,29H,7,9,11-12H2,1-6H3/t16-,18-,19-,20+,21-,24-,25+/m0/s1
SMILES CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C(C3C(C2)OC(=O)C)C(=O)OC)C)O)(C)C
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PubChem Compound 10742713
Last Modified Nov 17 2021
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